molecular formula C19H24OSSi B14401511 1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol CAS No. 86488-90-6

1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol

Cat. No.: B14401511
CAS No.: 86488-90-6
M. Wt: 328.5 g/mol
InChI Key: ODRMZIZAXMEQCX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol is a cyclobutanol derivative featuring a phenylsulfanyl group, a trimethylsilyl (TMS) moiety, and a phenyl substituent on adjacent carbons. This compound combines steric bulk (from TMS and phenyl groups) and electronic modulation (via the sulfur atom), making it a candidate for studying steric and electronic effects in small-ring systems.

Properties

CAS No.

86488-90-6

Molecular Formula

C19H24OSSi

Molecular Weight

328.5 g/mol

IUPAC Name

1-phenyl-3-phenylsulfanyl-3-trimethylsilylcyclobutan-1-ol

InChI

InChI=1S/C19H24OSSi/c1-22(2,3)19(21-17-12-8-5-9-13-17)14-18(20,15-19)16-10-6-4-7-11-16/h4-13,20H,14-15H2,1-3H3

InChI Key

ODRMZIZAXMEQCX-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)C1(CC(C1)(C2=CC=CC=C2)O)SC3=CC=CC=C3

Origin of Product

United States

Biological Activity

1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol, a compound with the CAS number 86573-89-9, is notable for its unique structural features and potential biological activities. This article delves into its biological activity, synthesis, and potential applications based on available research findings.

The molecular formula of 1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol is C19H24O2SSiC_{19}H_{24}O_2SSi, with a molecular weight of approximately 344.54 g/mol. The compound features a cyclobutane ring substituted with phenyl and trimethylsilyl groups, which may influence its reactivity and biological interactions.

PropertyValue
CAS Number86573-89-9
Molecular FormulaC₁₉H₂₄O₂SSi
Molecular Weight344.54 g/mol
LogP5.3776
PSA56.51 Ų

Synthesis

Synthesis methods for this compound have not been extensively documented in the literature. However, related compounds often utilize silylation reactions or coupling reactions involving phenolic substrates and sulfide derivatives. The use of Lewis acids in promoting these reactions has been noted in similar chemical contexts .

Antimicrobial Properties

Research into structurally similar compounds suggests potential antimicrobial activity. For instance, macrocyclic compounds with similar substituents have demonstrated antibacterial effects against resistant strains of bacteria such as Staphylococcus aureus (MRSA). These compounds often disrupt bacterial cell membranes, leading to increased permeability and cell death .

Case Studies and Research Findings

  • Antimicrobial Activity : A study focusing on macrocyclic compounds found that certain derivatives significantly enhanced the influx and efflux of ethidium bromide in MRSA, indicating a mechanism of action that could be relevant for similar structures like 1-Phenyl-3-(phenylsulfanyl)-3-(trimethylsilyl)cyclobutan-1-ol .
  • Anticancer Research : Investigations into related compounds have shown that they can effectively target P-glycoprotein (P-gp), a key player in drug resistance in cancer chemotherapy. Modifications to the chemical structure can lead to improved interactions with P-gp, potentially restoring drug sensitivity in resistant cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Cyclobutanol Derivatives with Boron and Silicon Substituents

Compound 3.307i (3-(4-((tert-butyldimethylsilyl)oxy)phenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclobutan-1-ol) and 3.307j (3-(4-(benzyloxy)phenyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclobutan-1-ol) share the cyclobutanol core but differ in substituents (tert-butyldimethylsilyl vs. benzyloxy). Key distinctions include:

  • Synthetic Yields: Cyclobutanols with bulkier substituents (e.g., TMS) often require optimized conditions for purification, as seen in 3.307i (isolated as a colorless residue) versus 3.307j (isolated as a white solid) .
Table 1: Comparison of Cyclobutanol Derivatives
Compound Substituent (R1) Substituent (R2) Yield/Purity Key Spectral Data (¹H NMR δ, ppm)
Target Compound Phenylsulfanyl Trimethylsilyl Not reported Not available
3.307i 4-(tert-butyldimethylsilyloxy) Dioxaborolane ~60–70% 0.90 (s, 9H), 1.26 (s, 12H)
3.307j 4-(benzyloxy) Dioxaborolane ~60–70% 4.92 (s, 2H), 7.28–7.40 (m, 5H)

Chalcone Derivatives with Steric Modulation

Chalcones such as ANPEO and VBNPEO (from ) highlight the role of steric hindrance in reactivity. While structurally distinct from the target compound, they demonstrate:

  • Steric Effects on Reactivity : The 4-vinylbenzyl group in VBNPEO imposes greater steric hindrance than allyl in ANPEO, reducing rotational freedom and altering reaction kinetics .
  • Design Principles: Similar to the target compound, the TMS group in cyclobutanols may hinder rotational isomerism, stabilizing specific conformers .

Piperidone Derivatives with Sulfanyl Substituents

In -(4′-substituted phenylsulfanyl)-1-methyl-2-piperidones (e.g., Y = NO₂, Br, OMe) were studied for conformational preferences. Key parallels include:

  • Conformational Rigidity: The piperidone ring restricts substituents to equatorial or axial positions, analogous to the cyclobutanol ring’s rigidity .
  • Electronic Effects: Electron-withdrawing groups (e.g., NO₂) in the 4′ position stabilize axial conformers via dipole interactions, suggesting that the phenylsulfanyl group in the target compound may similarly influence ring strain .

Trimethylsilyl-Containing Compounds

The synthesis of 1-phenyl-3-(trimethylsilyl)prop-2-en-1-ol () via CuAAC reactions (20–30% yields) underscores challenges in incorporating TMS groups. For the target compound:

  • Synthetic Challenges : TMS groups require careful handling (e.g., inert atmospheres) to prevent desilylation, as observed in CuAAC protocols .
  • Spectroscopic Signatures : The TMS group in the target compound would exhibit characteristic ¹H NMR peaks near δ 0.1–0.3 ppm, similar to other TMS-containing analogs .

Cyclobutanol Sulfanyl Derivatives

(1S,3s)-3-[(3-methylbutan-2-yl)sulfanyl]cyclobutan-1-ol () shares the sulfanyl-cyclobutanol framework but lacks the TMS and phenyl groups. Key contrasts:

  • Molecular Weight : The target compound (MW ~312.5 g/mol) is heavier due to phenyl and TMS groups compared to (MW 174.30 g/mol) .

Key Research Findings and Implications

  • Steric vs. Electronic Effects : The TMS group in the target compound likely dominates steric interactions, while the phenylsulfanyl group modulates electronic properties via sulfur’s lone pairs.
  • Synthetic Feasibility : Analogous compounds (e.g., 3.307i/j) suggest that flash chromatography and NMR spectroscopy are critical for isolating and characterizing such derivatives .
  • Conformational Stability : DFT and X-ray studies (as in ) should be prioritized to resolve the target compound’s preferred conformers .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.